N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-2,6-difluorobenzene-1-sulfonamide

• IUPAC Name: 2,6-difluoro-N-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]benzenesulfonamide
• InChI: InChI=1S/C16H13F2NO5S/c17-10-3-1-4-11(18)16(10)25(21,22)19-9-12(20)13-6-7-15(24-13)14-5-2-8-23-14/h1-8,12,19-20H,9H2
• InChI Key: HZIXLSBJDYEDRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)S(=O)(=O)NCC(C2=CC=C(O2)C3=CC=CO3)O)F
• Molecular Formula: C16H13F2NO5S
• Molecular Weight: 369.3 g/mol

Description

The compound is a complex organic molecule that likely contains a bifuran moiety (a structure containing two furan rings) and a sulfonamide group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving furan rings. For instance, amides and esters containing furan rings can be synthesized under microwave-assisted conditions.

Molecular Structure Analysis

The molecular structure of this compound likely involves a bifuran moiety and a sulfonamide group. Bifuran is a structure containing two furan rings. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds undergo various reactions. For instance, furan rings can undergo reactions with trimethylsulfonium iodide under the conditions of the Corey–Chaykovsky reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These properties can include color, hardness, malleability, solubility, electrical conductivity, density, melting points, and boiling points.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, some compounds inhibit glucose uptake, oxidative phosphorylation, and anaerobic metabolism in certain organisms.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Information on hazards is usually provided in Safety Data Sheets. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions in the study of a compound depend on its potential applications. For example, compounds with furan rings are being studied for their potential use in various fields, including medicine, energy, aerospace, and even computing and information technology.